Cas no 2228127-70-4 (methyl 2-amino-2-{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}acetate)

• Product Name: methyl 2-amino-2-{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}acetate
• CAS No: 2228127-70-4
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5962053
• PubChem ID: 165701853
• Update Time: 2025-07-16

methyl 2-amino-2-{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}acetate
• EN300-1795045
• methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopropyl}acetate
• 2228127-70-4

• Inchi： 1S/C12H19N3O2/c1-8(2)15-7-9(6-14-15)12(4-5-12)10(13)11(16)17-3/h6-8,10H,4-5,13H2,1-3H3
• InChI Key： YSTHZJJHDRRGBG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=NN(C(C)C)C=2)CC1)N)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopropyl}acetate

Methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate (CAS No. 2228127-70-4): A Comprehensive Overview

Methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate, identified by its CAS number 2228127-70-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug discovery and development. The detailed exploration of its chemical properties, synthesis methods, and emerging applications in medicinal chemistry provides a comprehensive understanding of its significance.

The molecular structure of methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate consists of a cyclopropyl ring substituted with a pyrazole moiety, further connected to an acetic acid ester group. This unique arrangement of functional groups makes it a versatile scaffold for the design of bioactive molecules. The presence of both basic and acidic functionalities allows for interactions with various biological targets, making it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. Pyrazole derivatives, in particular, have been extensively studied for their potential as pharmacological agents. The compound methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate represents an advanced derivative that combines the advantages of pyrazole and cyclopropyl moieties, enhancing its pharmacological profile.

The synthesis of methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate involves multi-step organic reactions, typically starting from readily available precursors. The key steps include the formation of the cyclopropyl ring, followed by the introduction of the pyrazole moiety and the acetic acid ester group. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and purity. These synthetic strategies are crucial for obtaining the compound in a form suitable for further biological evaluation.

The pharmacological potential of methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate has been explored in several preclinical studies. Its structural features suggest interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings indicate that this compound exhibits promising anti-inflammatory properties, making it a potential lead for the development of novel therapeutic agents targeting chronic inflammatory diseases.

Moreover, the compound's ability to cross the blood-brain barrier has been investigated, raising interest in its potential as a central nervous system (CNS) therapeutic. Studies have shown that modifications in the molecular structure can enhance CNS penetration, opening up possibilities for treating neurological disorders. The cyclopropyl ring and pyrazole moiety are particularly noteworthy for their ability to modulate receptor binding affinity and selectivity.

The role of computational chemistry in the study of methyl 2-amino-2-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl)cyclopropyl}acetate cannot be overstated. Molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts and have been instrumental in optimizing its pharmacological properties.

In conclusion, methyl 2-amino-2-{1-[1-(propan-2-yll)-1H-pyrazol-l -4 -yll)cyclopropvl}acetate (CAS No. 2228127 -70 -4) is a compound with significant potential in pharmaceutical research. Its complex structure, derived from heterocyclic chemistry, makes it a versatile scaffold for drug discovery. The emerging findings from preclinical studies highlight its anti-inflammatory properties and CNS penetration capabilities, positioning it as a promising candidate for further development into novel therapeutic agents.